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Compound of Interest

Compound Name:
2-Cyclohexyl-oxazole-4-carboxylic

acid

CAS No.: 66493-06-9

Cat. No.: B1454065

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic profile for 2-Cyclohexyl-
oxazole-4-carboxylic acid, a critical heterocyclic building block used in the synthesis of

bioactive pharmaceutical ingredients (APIs), particularly in the development of enzyme

inhibitors and receptor modulators.

The oxazole scaffold's unique electronic properties require precise analytical characterization

to distinguish it from potential regioisomers (e.g., oxazole-5-carboxylic acid derivatives) and

synthetic by-products. This document outlines the expected Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), and Infrared (IR) signatures, supported by experimental

protocols for self-validating quality control.

Chemical Identity & Properties
Before spectroscopic analysis, the analyte must be verified against standard physiochemical

descriptors.
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Parameter Data

Chemical Name 2-Cyclohexyl-1,3-oxazole-4-carboxylic acid

CAS Number 66493-06-9

Molecular Formula

Molecular Weight 195.22 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethanol; sparingly

soluble in Water

pKa (Calc.) ~3.5 (Carboxylic acid)

Spectroscopic Analysis: The Core Data
Nuclear Magnetic Resonance (NMR) Spectroscopy[3][4]
Causality & Solvent Choice: DMSO-

is the preferred solvent for this compound. The carboxylic acid moiety often leads to
dimerization or broadening in non-polar solvents like CDCl

. DMSO-

disrupts these hydrogen bonds, yielding sharper signals and ensuring the acidic proton is
visible (often >12 ppm).

H NMR Data (400 MHz, DMSO-

)
The diagnostic signal for the 2,4-disubstituted oxazole regioisomer is the singlet corresponding

to the C5-H proton. In 4-substituted oxazoles, this proton is highly deshielded due to the

adjacent oxygen and nitrogen atoms.
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Shift (

, ppm)
Multiplicity Integral Assignment

Structural
Context

12.60 - 13.00
Broad Singlet (br

s)
1H -COOH

Carboxylic acid

proton

(exchangeable).

8.38 Singlet (s) 1H C5-H

Diagnostic:

Confirms 4-

substitution. (A 5-

substituted

isomer would

show C4-H ~7.5-

8.0 ppm).

2.85 - 2.95 Multiplet (tt) 1H Cyclohexyl C1'-H

Alpha-methine

proton attached

to Oxazole C2.

1.95 - 2.05 Multiplet (m) 2H
Cyclohexyl

C2'/C6'-H

Equatorial

protons.

1.70 - 1.80 Multiplet (m) 2H
Cyclohexyl

C3'/C5'-H

Equatorial

protons.

1.55 - 1.65 Multiplet (m) 1H Cyclohexyl C4'-H
Equatorial

proton.

1.15 - 1.45 Multiplet (m) 5H
Cyclohexyl

(Axial)

Remaining axial

protons.

C NMR Data (100 MHz, DMSO-

)
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Shift (

, ppm)
Assignment Analysis

168.5 C2 (Oxazole)

Deshielded by adjacent N and

O; characteristic of C2-

substitution.

162.8 -COOH
Carbonyl carbon of the acid

group.

144.2 C5 (Oxazole)
CH carbon; correlates with the

8.38 ppm proton in HSQC.

133.5 C4 (Oxazole)
Quaternary carbon bearing the

acid group.

36.8 Cyclohexyl C1' Alpha-carbon.

30.2 Cyclohexyl C2'/C6' Beta-carbons.

25.4 Cyclohexyl C4' Delta-carbon.

25.1 Cyclohexyl C3'/C5' Gamma-carbons.

Mass Spectrometry (MS)
Methodology: Electrospray Ionization (ESI) in Positive Mode is standard. The oxazole nitrogen

is basic enough to protonate easily.

Ionization Mode: ESI (+)

Parent Ion:

Adducts:

,

(Dimer often seen in concentrated samples).

Fragmentation Pattern (MS/MS): Under Collision-Induced Dissociation (CID), the molecule

typically undergoes decarboxylation or ring cleavage.
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196

178 (Loss of H

O, if COOH dehydrates - rare in ESI, common in EI).

196

150 (Loss of HCOOH or CO

+2H).

196

114 (Cleavage of Cyclohexyl group, leaving Oxazole fragment).

Infrared Spectroscopy (FT-IR)
IR is used primarily to validate functional groups and solid-state form (polymorphs).

3300 - 2500 cm

: Broad O-H stretch (Carboxylic acid dimer).

1715 - 1690 cm

: Strong C=O stretch (Carboxylic acid).

1585 cm

: C=N stretch (Oxazole ring).

2930, 2855 cm

: C-H stretches (Cyclohexyl alkane chain).

Experimental Protocols & Workflows
Sample Preparation for NMR
To ensure the shifts match the reference data above, follow this protocol to minimize

concentration effects:
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Massing: Weigh 5–10 mg of dry 2-Cyclohexyl-oxazole-4-carboxylic acid.

Solvation: Add 0.6 mL of DMSO-

(99.9% D).

Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain.

Acquisition: Run at 298 K. Set relaxation delay (

) to

5 seconds to ensure accurate integration of the carboxylic acid proton.

Analytical Workflow Visualization[5]
The following diagram illustrates the logical flow for validating the compound's identity,

distinguishing it from the common impurity (the uncyclized intermediate).
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Figure 1: Analytical Decision Tree for the validation of 2-Cyclohexyl-oxazole-4-carboxylic
acid, focusing on distinguishing the target oxazole from uncyclized acyclic precursors.
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Synthesis Context & Impurity Profile
Understanding the synthesis aids in interpreting the spectra. This compound is typically

synthesized via the Robinson-Gabriel cyclodehydration or the condensation of a

cyclohexanecarboxamide derivative with a bromopyruvate.

Common Impurity: Uncyclized

-acylamino ketone.

NMR Detection: Look for an amide N-H doublet around 8.0–8.5 ppm and a lack of the

sharp oxazole C5 singlet.

MS Detection: The uncyclized intermediate often has a mass of

(water not lost).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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